Cas no 2168799-97-9 ()
structure
Product Name:
CAS No:2168799-97-9
MF:C10H5BrCl3NO
MW:341.415798902512
CID:5667298
PubChem ID:168450981
Update Time:2026-03-11
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C10H5BrCl3NO/c11-7-3-1-2-5-6(4-15-8(5)7)9(16)10(12,13)14/h1-4,15H
- InChI Key： LFQAZSAFCJFXFR-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(C(C(Cl)(Cl)Cl)=O)=CNC=21
Computed Properties
- Exact Mass: 338.86201g/mol
- Monoisotopic Mass: 338.86201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 32.9Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY342399-1g |
1-(7-Bromo-3-indolyl)-2,2,2-trichloroethanone |
2168799-97-9 | ≥95% | 1g |
¥12150.00 | 2025-04-16 |
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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